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Compound of Interest

Compound Name:
5-Chloro-2-

(trifluoromethoxy)phenol

CAS No.: 1092461-24-9

Cat. No.: B1425527

Get Quote

Executive Summary
5-Chloro-2-(trifluoromethoxy)phenol is a specialized halogenated building block used

primarily in the synthesis of agrochemicals and pharmaceutical intermediates (e.g., GPR40

agonists). Its structural combination of a phenolic hydroxyl group, a lipophilic trifluoromethoxy (-

OCF

) motif, and a chlorine substituent creates a unique physicochemical profile that demands
rigorous safety protocols.

Unlike standard phenols, the presence of the -OCF

group significantly enhances lipophilicity, increasing the rate of dermal absorption and potential
systemic toxicity. This guide synthesizes physicochemical data, hazard analysis, and field-
proven handling protocols to ensure operator safety and experimental integrity.

Part 1: Chemical Identity & Physicochemical
Profile[1][2][3]
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Understanding the molecular behavior of this compound is the first step in effective risk

management. The electron-withdrawing nature of both the chlorine and trifluoromethoxy groups

increases the acidity of the phenolic proton compared to unsubstituted phenol.

Table 1: Physicochemical Specifications
Property Value / Description Technical Note

Chemical Name
5-Chloro-2-

(trifluoromethoxy)phenol

CAS Number 1092461-24-9
Verify batch COA against this

identifier.[1][2]

Formula

C

H

ClF

O

Molecular Weight 212.55 g/mol

Physical State Low-melting solid or liquid

Melting point is typically near

ambient (approx. 20–40°C);

often supercools to a liquid.[3]

[1]

Acidity (pKa) ~7.8 – 8.2 (Estimated)

More acidic than phenol (pKa

10). Deprotonates readily with

weak bases (e.g., K

CO

).

Lipophilicity (LogP) ~3.0 – 3.5
High lipophilicity drives rapid

skin permeation.

Solubility DCM, EtOAc, THF, DMSO
Insoluble in water; forms salts

in aqueous NaOH.
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Part 2: Hazard Analysis & Toxicology
The "Lipophilic Phenol" Danger
While standard phenol causes immediate chemical burns, 5-Chloro-2-
(trifluoromethoxy)phenol presents a dual threat:

Corrosivity: The acidic proton causes coagulative necrosis of the skin and severe eye

damage.

Systemic Toxicity: The -OCF

group acts as a "grease" molecule, facilitating rapid transport across the lipid bilayer of the
stratum corneum. This can lead to systemic toxicity (neurotoxicity/nephrotoxicity) faster than
hydrophilic acids.

GHS Classification (Derived)
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Acute Toxicity (Oral/Dermal): Category 3/4 (Toxic/Harmful if swallowed or in contact with

skin).

Sensitization: Potential skin sensitizer due to halogenated aromatic structure.

Part 3: Engineering Controls & PPE
Standard nitrile gloves are insufficient for prolonged handling of fluorinated phenols due to

permeation risks.

Visualization: PPE Decision Matrix
The following diagram outlines the required Personal Protective Equipment (PPE) based on the

scale of operation.
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Operation Scale Assessment

Analytical / Small Scale
(< 1g)

Prep Scale / Synthesis
(> 1g or Heating)

Standard Fume Hood
(Sash at 18 inches)

Standard Risk

Glove Box or
Local Exhaust Ventilation

High Risk

PPE: Double Nitrile Gloves
Lab Coat, Safety Glasses

PPE: Silver Shield/Laminate Gloves
Under Nitrile, Face Shield,

Chem-Resistant Apron

Click to download full resolution via product page

Figure 1: PPE and Engineering Control Decision Matrix based on operational scale.

Glove Selection Protocol
Splash Protection: Double-gloving with Nitrile (minimum 5 mil thickness).

Full Immersion/Synthesis:Silver Shield (Laminate) or Viton/Butyl gloves are mandatory.

Fluorinated aromatics can permeate nitrile in <15 minutes.

Part 4: Operational Protocols (Synthesis &
Handling)
Storage and Stability[2]

Atmosphere: Store under inert gas (Argon/Nitrogen).[3] Phenols are susceptible to oxidation,

turning pink/brown over time.

Temperature: Refrigerate (2–8°C) to minimize degradation and volatility.
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Segregation: Store away from oxidizers and strong bases.[3]

Standard Reaction Workflow: O-Alkylation
A common application is O-alkylation to generate ether intermediates. The following protocol

ensures safety during the deprotonation step.

Reagents: 5-Chloro-2-(trifluoromethoxy)phenol (1.0 eq), K

CO

(1.5 eq), Alkyl Halide (1.1 eq), Solvent (DMF or Acetonitrile).

Step-by-Step Procedure:

Setup: Flame-dry a round-bottom flask and cool under Argon.

Charging: Add the phenol and solvent.[3][1][4] Note: If the phenol is solid, weigh in a closed

container. If liquid, syringe transfer is preferred to avoid drips.

Base Addition: Add K

CO

in portions.

Safety Check: Although this phenol is not highly exothermic with weak bases, ensure

adequate stirring to prevent "hot spots" of slurry.

Reaction: Add the alkyl halide. Heat to required temperature (typically 60–80°C).

Critical Control: Use a reflux condenser.[1] Do not exceed the solvent boiling point without

a pressure vessel.

Quenching: Cool to room temperature. Quench carefully with water or saturated NH

Cl.

Warning: The aqueous layer will contain unreacted phenol (as phenolate). Adjust pH to <5

to protonate and extract, or treat aqueous waste as high-hazard.
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Visualization: Reaction Safety Workflow

1. Preparation
(Inert Atm, Dry Solvents)

2. Weighing
(Use Closed Transfer)

 Check PPE 3. Reaction
(Monitor Temp)

 Add Base 4. Quench
(Exotherm Risk)

 Complete 5. Waste Disposal
(Segregate Halogenated)

 pH Check

Click to download full resolution via product page

Figure 2: Step-by-step workflow for safe synthesis handling.

Part 5: Emergency Response
First Aid Strategy: The PEG 400 Rule
Water is ineffective and potentially harmful for initial cleaning of phenolic splashes because the

lipophilic phenol repels water and partitions deeper into the skin.

Skin Contact:

IMMEDIATELY wipe off excess liquid with a dry cloth (if available instantly).

FLUSH with Polyethylene Glycol 400 (PEG 400) or a mixture of PEG 400/Ethanol (70:30)

for at least 15 minutes. The organic solvent solubilizes the phenol and draws it out of the

skin.

If PEG is unavailable, flush with massive amounts of water (shower) for >30 mins, but

PEG is the gold standard.

Seek medical attention.

Eye Contact:

Flush with water or saline for 15 minutes. Do not use PEG in eyes.

Consult an ophthalmologist immediately.

Spill Cleanup:

Do not use paper towels (fire risk/rapid evaporation).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1425527/docs?utm_src=pdf-body-img#technical-guide-safety-and-handling-of-5-chloro-2-trifluoromethoxy-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use a commercial spill kit (vermiculite or clay).

Neutralize residue with dilute sodium carbonate solution before final wipe down.
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(Note: Always verify the specific Certificate of Analysis and SDS provided by your supplier

before use, as impurity profiles can alter safety requirements.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1425527?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

